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Compound of Interest

Compound Name: Cyclopropanesulfonyl chloride

Cat. No.: B164270 Get Quote

Technical Support Center: Cyclopropanesulfonyl
Chloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of cyclopropanesulfonyl
chloride, focusing on preventing its hydrolysis and troubleshooting common experimental

issues.

Frequently Asked Questions (FAQs)
Q1: What is cyclopropanesulfonyl chloride and what are its key properties?

Cyclopropanesulfonyl chloride is an organic compound featuring a cyclopropane ring

attached to a sulfonyl chloride functional group.[1] This structure gives it unique reactivity,

making it a valuable reagent in organic synthesis, particularly for creating sulfonamides by

reacting with amines.[1][2] It is typically a colorless to pale yellow liquid with a pungent odor.[1]

[3] Due to the electrophilic nature of the sulfonyl chloride group, the compound is highly

sensitive to moisture.[1]

Table 1: Physical and Chemical Properties of Cyclopropanesulfonyl Chloride
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Property Value References

CAS Number 139631-62-2 [3][4]

Molecular Formula C3H5ClO2S [1][4]

Molecular Weight 140.59 g/mol [3]

Density 1.38 g/mL at 25 °C [2][3]

Boiling Point 60 °C at 2 mmHg [3]

Refractive Index n20/D 1.4770 [2][3]

Flash Point 96 °C (204.8 °F) - closed cup [2][3]

Storage Temperature 2-8 °C [2][5]

Sensitivity Moisture Sensitive [1][3]

Q2: Why is cyclopropanesulfonyl chloride so sensitive to moisture?

Cyclopropanesulfonyl chloride's sensitivity to moisture is due to the highly electrophilic sulfur

atom in the sulfonyl chloride (-SO2Cl) group.[1] Water acts as a nucleophile, attacking this

sulfur atom, which leads to a hydrolysis reaction. This reaction breaks down the compound into

cyclopropanesulfonic acid and corrosive hydrochloric acid (HCl).[1][6] This degradation not only

consumes the reagent but can also negatively impact subsequent reactions by introducing acid

and lowering the pH.

Q3: What is the generally accepted mechanism for the hydrolysis of sulfonyl chlorides?

The hydrolysis of sulfonyl chlorides, including cyclopropanesulfonyl chloride, is understood

to proceed through a nucleophilic substitution (SN2-type) mechanism.[6][7] In this process, a

water molecule directly attacks the electrophilic sulfur atom, leading to a transition state where

the sulfur-oxygen bond is forming concurrently with the sulfur-chlorine bond breaking. This

pathway is supported by kinetic studies on various aromatic sulfonyl chlorides.[7][8]
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Caption: SN2-like mechanism for the hydrolysis of cyclopropanesulfonyl chloride.

Q4: What are the ideal storage and handling conditions to prevent hydrolysis?

To maintain its integrity, cyclopropanesulfonyl chloride must be stored and handled under

strictly anhydrous (moisture-free) conditions.

Storage: Store in a cool, dry, and well-ventilated place, with a recommended temperature of

2-8°C.[2][5] The container must be kept tightly sealed.[5] For long-term storage, sealing the

compound in an ampoule under an inert atmosphere is a reliable method.[9]

Handling: All manipulations should be performed under a dry, inert atmosphere, such as

nitrogen or argon, using techniques like a Schlenk line or a glovebox.[9][10] Use oven-dried
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glassware and transfer the liquid reagent using dry syringes or cannulas through a septum.

[11]

Troubleshooting Guide
Problem 1: My reaction has a low yield or is failing completely.

Possible Cause: The primary suspect is the degradation of the cyclopropanesulfonyl
chloride reagent via hydrolysis before or during the reaction. If the reagent has been

exposed to atmospheric moisture, its effective concentration will be lower than expected, and

the resulting hydrochloric acid can cause unwanted side reactions.

Solution & Prevention:

Verify Reagent Integrity: Before use, visually inspect the reagent. A pure compound should

be a clear liquid.[3] Cloudiness or crystallization may indicate decomposition.

Implement Rigorous Anhydrous Techniques: Ensure all glassware is thoroughly oven-dried

(e.g., at 125°C overnight) and cooled under a stream of dry inert gas.[11] All solvents and

other reagents must be rigorously dried before use.

Use Proper Transfer Methods: Use syringe or cannula techniques to transfer the reagent

from a Sure/Seal™ bottle or similar container, always maintaining a positive pressure of

inert gas.[11] Avoid tipping the bottle, which can cause the liquid to contact and degrade

the septum.[10]
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Caption: Experimental workflow for handling moisture-sensitive reagents.

Problem 2: The pH of my reaction drops unexpectedly, and I observe side products.

Possible Cause: This is a classic sign of cyclopropanesulfonyl chloride hydrolysis, which

generates both cyclopropanesulfonic acid and strong hydrochloric acid.[1][6] The acidic

conditions can protonate bases or catalysts, decompose acid-sensitive functional groups, or

promote undesired side reactions.

Solution & Prevention:

Use an Acid Scavenger: Include a non-nucleophilic base in the reaction mixture, such as

triethylamine or diisopropylethylamine, to neutralize the HCl as it forms. The stoichiometry

should account for the possibility of some reagent hydrolysis.
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Ensure Anhydrous Conditions: Re-evaluate your experimental setup to eliminate all

potential sources of moisture. Check solvent purity, ensure inert gas lines have drying

tubes, and verify that other reagents are anhydrous.

Problem 3: My cyclopropanesulfonyl chloride reagent appears cloudy or contains solid.

Possible Cause: The reagent has been compromised by significant moisture exposure. The

solid is likely cyclopropanesulfonic acid, the product of hydrolysis.

Solution & Prevention:

Do Not Use: The reagent is no longer pure and its use will lead to unreliable and

unrepeatable results. It should be properly quenched and disposed of as hazardous

waste.[5]

Improve Storage Practices: After opening a new bottle, ensure the container is carefully

resealed.[5] Using a system like the Aldrich Sure/Seal™ packaging, which uses a liner that

reseals after puncture, is highly recommended.[11] For multi-use bottles, flush the

headspace with dry inert gas before storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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